Cas no 177962-28-6 ( )
structure
Product Name:
CAS No:177962-28-6
MF:C14H18ClN5
MW:291.779221057892
CID:874028
Update Time:2026-04-29
Chemical and Physical Properties
Names and Identifiers
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- 2-Benzylamino-4-tert-butylamino-6-chloro-s-triazine
- N-BENZYL-N'-(TERT-BUTYL)-6-CHLORO-1,3,5-TRIAZINE-2,4-DIAMINE
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- Inchi: InChI=1S/C14H18ClN5/c1-14(2,3)20-13-18-11(15)17-12(19-13)16-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H2,16,17,18,19,20)
- InChI Key: FGSWOHQRNTZAFG-UHFFFAOYSA-N
- SMILES: CC(C)(C)NC1=NC(=NC(=NCC2=CC=CC=C2)N1)Cl
Computed Properties
- Exact Mass: 291.12500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 62.73000
- LogP: 3.49350
Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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